Cas no 60860-46-0 (Pentonic acid, 2,3-anhydro-4,5-dideoxy-3-C-phenyl-, ethyl ester (9CI))

• Product Name: Pentonic acid, 2,3-anhydro-4,5-dideoxy-3-C-phenyl-, ethyl ester (9CI)
• CAS No: 60860-46-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5280615
• Update Time: 2025-07-15

Pentonic acid, 2,3-anhydro-4,5-dideoxy-3-C-phenyl-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentonic acid, 2,3-anhydro-4,5-dideoxy-3-C-phenyl-, ethyl ester (9CI)

• Inchi： 1S/C13H16O3/c1-3-13(10-8-6-5-7-9-10)11(16-13)12(14)15-4-2/h5-9,11H,3-4H2,1-2H3
• InChI Key： FPLHOCCHNRXFEZ-UHFFFAOYSA-N
• SMILES： CCC1(OC1C(OCC)=O)C1C=CC=CC=1

Additional information on Pentonic acid, 2,3-anhydro-4,5-dideoxy-3-C-phenyl-, ethyl ester (9CI)

Pentonic Acid, 2,3-Anhydro-4,5-Dideoxy-3-C-Phenyl-, Ethyl Ester (9CI) (CAS No. 60860-46-0): An Overview

Pentonic acid, 2,3-anhydro-4,5-dideoxy-3-C-phenyl-, ethyl ester (9CI) (CAS No. 60860-46-0) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its pentonic acid backbone, anhydro and dideoxy functionalities, and the presence of a phenyl group attached to the carbon atom at position 3. The ethyl ester moiety further adds to its chemical versatility and reactivity.

The pentonic acid framework is a key structural feature that contributes to the compound's stability and reactivity. Pentonic acids are a class of organic compounds that contain a five-carbon sugar backbone, which can be modified in various ways to create a wide range of derivatives with diverse biological activities. In the case of 2,3-anhydro-4,5-dideoxy-3-C-phenyl-, ethyl ester, the removal of hydroxyl groups at positions 2 and 3 (anhydro) and 4 and 5 (dideoxy) significantly alters the compound's physical and chemical properties, making it an interesting candidate for various applications in medicinal chemistry.

The presence of the phenyl group at position 3 is particularly noteworthy. Phenyl groups are known for their aromaticity and ability to participate in π-π stacking interactions, which can influence the compound's binding affinity to biological targets. This feature makes 2,3-anhydro-4,5-dideoxy-3-C-phenyl-, ethyl ester a promising candidate for drug design and development, especially in the context of small molecule inhibitors and modulators of protein-protein interactions.

The ethyl ester moiety at the carboxylic acid position adds another layer of complexity to the molecule. Esters are commonly used in organic synthesis to protect carboxylic acids or to modify solubility properties. In this compound, the ethyl ester may enhance its lipophilicity, potentially improving its cell membrane permeability and bioavailability. This property is crucial for optimizing the pharmacokinetic profile of potential drug candidates.

Recent research has highlighted the potential applications of 2,3-anhydro-4,5-dideoxy-3-C-phenyl-, ethyl ester (9CI) in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, there is growing interest in exploring the use of such compounds as potential antiviral agents due to their ability to interfere with viral replication processes.

In the context of medicinal chemistry, 2,3-anhydro-4,5-dideoxy-3-C-phenyl-, ethyl ester (9CI) has been investigated for its potential as a lead compound in drug discovery programs. Its unique structural features make it an attractive starting point for structure-activity relationship (SAR) studies, where small modifications can be made to optimize its biological activity and pharmacological properties. Researchers have also explored the use of this compound as a scaffold for developing prodrugs that can be activated under specific physiological conditions.

From a synthetic perspective, the preparation of 2,3-anhydro-4,5-dideoxy-3-C-phenyl-, ethyl ester (9CI) involves several challenging steps due to its complex structure. Advanced synthetic methods such as transition metal-catalyzed cross-coupling reactions and stereoselective transformations are often employed to achieve high yields and purity levels. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research and development.

In conclusion, pentonic acid, 2,3-anhydro-4,5-dideoxy-3-C-phenyl-, ethyl ester (9CI) (CAS No. 60860-46-0) represents a fascinating molecule with significant potential in both fundamental research and applied medicinal chemistry. Its unique combination of structural features makes it an ideal candidate for exploring new therapeutic avenues and advancing our understanding of complex biological systems.